N-Amidothiourea based PET chemosensors for anions†

Organic & Biomolecular Chemistry Pub Date: 2007-05-03 DOI: 10.1039/B703122J

Abstract

Neutral N-amidothiourea based PET anion sensors bearing a pyrene fluorophore, 1–3, were synthesized and their fluorescent response toward anions was assessed. The anion quenching and binding constants were found to be much higher than those of the corresponding PET sensors bearing a simple thiourea receptor despite a higher oxidation potential of the electron donor and a relatively longer spacer (CH2)3 between the signal reporter and binding receptor in 1–3. This was explained in terms of a much more substantial increase in the electron donating ability of amidothiourea upon anion binding.

Graphical abstract: N-Amidothiourea based PET chemosensors for anions
N-Amidothiourea based PET chemosensors for anions†
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